Cas no 2580238-13-5 (3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid
• CAS No: 2580238-13-5
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 5664488
• PubChem ID: 165895278
• Update Time: 2025-06-28

3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733218
• 3-{[(benzyloxy)carbonyl]amino}-5-ethynylbenzoic acid
• 2580238-13-5
• 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid

• Inchi： 1S/C17H13NO4/c1-2-12-8-14(16(19)20)10-15(9-12)18-17(21)22-11-13-6-4-3-5-7-13/h1,3-10H,11H2,(H,18,21)(H,19,20)
• InChI Key： HHVZBMVWKXSKMN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#C)C=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid (CAS No. 2580238-13-5)

3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid (CAS No. 2580238-13-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug development and advanced materials. This introduction aims to provide a comprehensive overview of the compound, its properties, and its current and potential applications.

The chemical structure of 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid is defined by a benzoic acid core with a benzyloxycarbonyl-protected amino group and an ethynyl substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable building block in synthetic chemistry. The benzyloxycarbonyl (Cbz) group is commonly used to protect amino functionalities during multi-step synthesis processes, ensuring that the amino group remains unreactive until the desired stage of synthesis.

The ethynyl group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, such as click chemistry and cross-coupling reactions. This reactivity makes 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid an attractive starting material for the synthesis of complex molecules with diverse biological activities. Recent advancements in synthetic methodologies have further expanded the utility of this compound, enabling the efficient preparation of derivatives with tailored properties.

In the context of medicinal chemistry, 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid has shown promise as a lead compound for drug discovery. Its structural features allow for the introduction of various substituents that can modulate its biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One notable example is a derivative that selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

Beyond its pharmaceutical applications, 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid has also found use in materials science. The ethynyl group can be utilized to form covalent bonds with other functionalized molecules, leading to the creation of advanced materials with enhanced mechanical and optical properties. Research in this area has focused on developing novel polymers and nanomaterials that incorporate this compound as a key component. These materials have potential applications in areas such as drug delivery systems, sensors, and electronic devices.

The synthesis of 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid typically involves several steps, each designed to introduce specific functional groups while maintaining the integrity of the molecule. One common approach is to start with 3-amino-5-ethynylbenzoic acid and protect the amino group using benzyl chloroformate (CbzCl). Subsequent deprotection can be achieved using hydrogenolysis or other mild conditions, depending on the desired application. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it easier to produce high-purity samples of this compound.

The physical properties of 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid, such as its solubility and stability, are crucial for its practical applications. It is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions. The compound is also stable under standard laboratory conditions but should be stored away from strong acids or bases to prevent degradation.

In conclusion, 3-{(benzyloxy)carbonylamino}-5-ethynylbenzoic acid (CAS No. 2580238-13-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it a valuable starting material for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.